Cas no 117121-09-2 (5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester)
117121-09-2 structure
Product Name:5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester
CAS No:117121-09-2
MF:C7H7N3O3
MW:181.148781061172
CID:1100428
Update Time:2024-07-25
5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester
- 1H-Imidazole-4-carboxylic acid, 5-cyano-2,3-dihydro-1-methyl-2-oxo-, methyl ester
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- Inchi: 1S/C7H7N3O3/c1-10-4(3-8)5(6(11)13-2)9-7(10)12/h1-2H3,(H,9,12)
- InChI Key: VSLZAZQHHZINJZ-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C(C#N)=C(C(OC)=O)N1
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Melting Point: 257-259 °C(Solv: methanol (67-56-1))
- pka: 10.59±0.70(Predicted)
5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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